Cas no 18775-45-6 (1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro-)

• Product Name: 1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro-
• CAS No: 18775-45-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5820581
• PubChem ID: 82076942
• Update Time: 2025-05-24

1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro-
• 2-(2,3-dihydro-1H-inden-5-yl)butanoicacid
• 2-(2,3-dihydro-1H-inden-5-yl)butanoic acid
• 18775-45-6
• EN300-1138696

• Inchi： 1S/C13H16O2/c1-2-12(13(14)15)11-7-6-9-4-3-5-10(9)8-11/h6-8,12H,2-5H2,1H3,(H,14,15)
• InChI Key： WQTCNMYHARQDKK-UHFFFAOYSA-N
• SMILES： C(C1C=CC2CCCC=2C=1)(CC)C(=O)O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 78-79 °C
• Boiling Point: 348.7±11.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)

Additional information on 1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro-

Comprehensive Overview of 1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro- (CAS No. 18775-45-6)

1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro- (CAS No. 18775-45-6) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, characterized by its indene core and acetic acid derivative, is often explored for its potential bioactive properties. Researchers are particularly intrigued by its structural similarity to other indene-based compounds, which are known for their applications in drug development and material science.

The compound's α-ethyl-2,3-dihydro modification adds a layer of complexity, making it a valuable candidate for studying structure-activity relationships (SAR). In recent years, the demand for indene derivatives has surged due to their versatility in synthesizing novel therapeutic agents. For instance, 1H-Indene-5-acetic acid derivatives have been investigated for their anti-inflammatory and analgesic properties, aligning with the growing focus on non-steroidal anti-inflammatory drugs (NSAIDs) alternatives.

From an industrial perspective, CAS No. 18775-45-6 is often utilized as an intermediate in the synthesis of more complex molecules. Its ethyl-substituted side chain enhances its stability, making it suitable for various chemical transformations. This attribute is particularly relevant in the context of green chemistry, where researchers seek sustainable and efficient synthetic routes. The compound's compatibility with catalytic hydrogenation and other modern synthetic techniques further underscores its utility.

In the realm of agrochemicals, 1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro- has shown promise as a precursor for developing plant growth regulators. With the increasing global emphasis on sustainable agriculture, this compound's potential to enhance crop yield and stress resistance is a hot topic. Its mechanism of action, possibly involving hormone mimicry, is a subject of ongoing research, particularly in the context of climate-resilient crops.

The analytical characterization of CAS No. 18775-45-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value industries. Additionally, the rise of computational chemistry has enabled researchers to predict the compound's behavior in various environments, reducing the need for extensive empirical testing.

As the scientific community continues to explore indene-based compounds, 1H-Indene-5-acetic acid, α-ethyl-2,3-dihydro- remains a focal point due to its multifaceted applications. Whether in drug discovery, material science, or agrochemical innovation, this compound exemplifies the intersection of chemistry and modern technology. Its study not only advances fundamental knowledge but also addresses pressing global challenges, making it a cornerstone of contemporary research.